Cas no 2138089-82-2 (8-(3-Methylphenyl)azocan-2-one)

• Product Name: 8-(3-Methylphenyl)azocan-2-one
• CAS No: 2138089-82-2
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5761718
• PubChem ID: 165498884
• Update Time: 2025-05-27

8-(3-Methylphenyl)azocan-2-one Chemical and Physical Properties

Names and Identifiers

• 8-(3-methylphenyl)azocan-2-one
• 2138089-82-2
• EN300-1153171
• 8-(3-Methylphenyl)azocan-2-one

• Inchi： 1S/C14H19NO/c1-11-6-5-7-12(10-11)13-8-3-2-4-9-14(16)15-13/h5-7,10,13H,2-4,8-9H2,1H3,(H,15,16)
• InChI Key： DSIGKSCGMQIDCE-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC(C2C=CC=C(C)C=2)N1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 8-(3-Methylphenyl)azocan-2-one

Recent Advances in the Study of 8-(3-Methylphenyl)azocan-2-one (CAS: 2138089-82-2)

The compound 8-(3-Methylphenyl)azocan-2-one (CAS: 2138089-82-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by an azocan-2-one core substituted with a 3-methylphenyl group, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. Recent research has focused on its role as a scaffold for drug development, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

One of the key findings in recent literature is the compound's ability to modulate specific neurotransmitter receptors, which could make it a promising candidate for treating neurological conditions such as anxiety and depression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 8-(3-Methylphenyl)azocan-2-one exhibits high affinity for serotonin receptors (5-HT_2A and 5-HT_2C), suggesting its potential as a novel anxiolytic or antidepressant agent. The study utilized in vitro binding assays and molecular docking simulations to validate these interactions, providing a robust foundation for further preclinical development.

In addition to its CNS applications, recent investigations have explored the anti-inflammatory properties of 8-(3-Methylphenyl)azocan-2-one. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings highlight its potential as a lead compound for developing new anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic routes for 8-(3-Methylphenyl)azocan-2-one have also been optimized in recent years. A 2023 study in Organic Process Research & Development detailed a scalable and cost-effective synthesis method using palladium-catalyzed cross-coupling reactions, which improved the overall yield and purity of the compound. This advancement is critical for facilitating large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 8-(3-Methylphenyl)azocan-2-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include structural modifications to enhance its drug-like properties and in vivo efficacy studies to validate its therapeutic potential.

In conclusion, 8-(3-Methylphenyl)azocan-2-one (CAS: 2138089-82-2) represents a versatile and pharmacologically active scaffold with applications in CNS and inflammatory disorders. Continued research and development efforts are essential to unlock its full therapeutic potential and advance it toward clinical trials.